Cas no 2837-22-1 (2,5-Difluoro-3-nitrobenzotrifluoride)

• Product Name: 2,5-Difluoro-3-nitrobenzotrifluoride
• CAS No: 2837-22-1
• MF: C₇H₂F₅NO₂
• MW: 227.088299274445
• CID: 2841668
• PubChem ID: 66570339
• Update Time: 2025-04-21

2,5-Difluoro-3-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• CS-0343106
• 2837-22-1
• MFCD22375209
• VJNPKYLIWUUCOU-UHFFFAOYSA-N
• FS-6468
• D96305
• AKOS026672087
• 2,5-difluoro-1-nitro-3-trifluoromethyl-benzene
• 2,5-Difluoro-3-nitrobenzotrifluoride
• DTXSID10735235

• MDL： MFCD22375209
• Inchi： 1S/C7H2F5NO2/c8-3-1-4(7(10,11)12)6(9)5(2-3)13(14)15/h1-2H
• InChI Key： VJNPKYLIWUUCOU-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C(F)(F)F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.00056912Da
• Monoisotopic Mass: 227.00056912Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes